Cas no 1946822-93-0 (methyl 5-(chlorocarbonyl)-1-ethyl-1H-pyrazole-3-carboxylate)

• Product name: methyl 5-(chlorocarbonyl)-1-ethyl-1H-pyrazole-3-carboxylate
• CAS No: 1946822-93-0
• MF: C₈H₉ClN₂O₃
• MW: 216.6216609478
• CID: 5192415

methyl 5-(chlorocarbonyl)-1-ethyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(chlorocarbonyl)-1-ethyl-1H-pyrazole-3-carboxylate
• 1H-Pyrazole-3-carboxylic acid, 5-(chlorocarbonyl)-1-ethyl-, methyl ester

• Inchi： 1S/C8H9ClN2O3/c1-3-11-6(7(9)12)4-5(10-11)8(13)14-2/h4H,3H2,1-2H3
• InChI Key： AACNLUSWHDVIQD-UHFFFAOYSA-N
• SMILES： N1(CC)C(C(Cl)=O)=CC(C(OC)=O)=N1

Additional information on methyl 5-(chlorocarbonyl)-1-ethyl-1H-pyrazole-3-carboxylate

Professional Introduction of Methyl 5-(Chlorocarbonyl)-1-Ethyl-1H-Pyrazole-3-Carboxylate (CAS No. 1946822-93-0)

Methyl 5-(chlorocarbonyl)-1-ethyl-1H-pyrazole-3-carboxylate, with the CAS number 1946822-93-0, is a highly specialized organic compound that has garnered significant attention in the fields of agricultural chemistry and materials science. This compound belongs to the class of pyrazole derivatives, which are known for their versatile chemical properties and wide-ranging applications. The structure of methyl 5-(chlorocarbonyl)-1-ethyl-1H-pyrazole-3-carboxylate is characterized by a pyrazole ring substituted with a chlorocarbonyl group at position 5 and an ethyl group at position 1, along with a methyl ester at position 3. These substituents contribute to its unique reactivity and functionality.

The synthesis of methyl 5-(chlorocarbonyl)-1-ethyl-1H-pyrazole-3-carboxylate involves a series of carefully controlled reactions, including nucleophilic substitutions and condensation processes. Recent advancements in green chemistry have enabled the development of more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of microwave-assisted synthesis to enhance reaction rates while minimizing energy consumption and waste generation. These innovations not only improve the scalability of the synthesis process but also align with global efforts to promote sustainable chemical manufacturing.

In terms of applications, methyl 5-(chlorocarbonyl)-1-ethyl-1H-pyrazole-3-carboxylate has demonstrated remarkable potential in the field of agricultural pest control. Studies have shown that this compound exhibits potent insecticidal activity against various agricultural pests, including coleopterans and lepidopterans. Its effectiveness is attributed to its ability to disrupt key biochemical pathways in target organisms, leading to rapid immobilization and mortality. Moreover, its selectivity towards pest species over beneficial insects makes it an attractive candidate for integrated pest management (IPM) strategies.

Beyond pest control, methyl 5-(chlorocarbonyl)-1-ethyl-1H-pyrazole-3-carboxylate has also been investigated for its potential in antifungal applications. Recent research has highlighted its ability to inhibit the growth of pathogenic fungi such as Fusarium and Alternaria species. This property makes it a promising candidate for protecting crops from fungal infections, thereby enhancing agricultural yields and food security.

The structural versatility of methyl 5-(chlorocarbonyl)-1-ethyl-1H-pyrazole-3-carboxylate also lends itself to applications in the development of advanced materials. For example, its ability to form stable coordination complexes with transition metals has been exploited in the synthesis of novel catalysts for organic transformations. These catalysts exhibit high activity and selectivity in reactions such as alkene epoxidation and C-H activation, making them valuable tools in modern organic synthesis.

In conclusion, methyl 5-(chlorocarbonyl)-1-ethyl-1H-pyrazole-3-carboxylate (CAS No. 1946822